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Compound of Interest

Compound Name:
2-Nitro-4-

(trifluoromethyl)benzaldehyde

Cat. No.: B033803 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical reagents is a cornerstone of laboratory safety and operational

excellence. This guide provides immediate, essential safety and logistical information for the

disposal of 2-Nitro-4-(trifluoromethyl)benzaldehyde (CAS RN: 109466-87-7), ensuring the

protection of personnel and the environment.

Immediate Safety and Handling Protocols
Prior to disposal, it is critical to adhere to the following safety protocols when handling 2-Nitro-
4-(trifluoromethyl)benzaldehyde. This substance is a combustible solid that can cause

serious eye irritation and may provoke an allergic skin reaction.[1][2]

Personal Protective Equipment (PPE):

Eye Protection: Always wear safety glasses with side-shields or chemical goggles.[3] A face

shield may also be necessary.[1]

Hand Protection: Use chemically resistant gloves that have been inspected before use.[3]

Respiratory Protection: In case of dust formation, use a NIOSH-approved N95 dust mask or

equivalent.[1][3]
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Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.[3]

Handling Procedures:

Avoid contact with skin and eyes.[3]

Prevent the formation of dust and aerosols.[3]

Ensure adequate ventilation in the handling area.[3]

Keep away from heat, sparks, and open flames as it is a combustible solid.[1]

Wash hands thoroughly after handling.[4]

Step-by-Step Disposal Plan
The primary disposal method for 2-Nitro-4-(trifluoromethyl)benzaldehyde is to entrust it to a

licensed professional waste disposal service.[3] It should be disposed of as hazardous waste in

accordance with local, state, and federal regulations.[5]

1. Waste Collection and Storage:

Container: Collect waste in a suitable, closed, and clearly labeled container.[3][4] The

container must be compatible with the chemical.

Labeling: The label should clearly identify the contents as "Hazardous Waste" and include

the full chemical name: "2-Nitro-4-(trifluoromethyl)benzaldehyde".

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.[4]

2. Spill and Contamination Clean-up:

Minor Spills: For small spills, sweep up the solid material, taking care to avoid generating

dust.[3] Place the swept-up material into a suitable, closed container for disposal.[3][4]
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Contaminated Materials: Any materials used for cleaning up spills (e.g., absorbent pads,

contaminated PPE) should also be placed in the hazardous waste container.

Decontamination: Clean the affected area thoroughly after the spill has been collected.

3. Disposal of Empty Containers:

Rinsing: Thoroughly rinse empty containers. The first rinseate must be collected and

disposed of as hazardous waste.[6] For highly toxic chemicals, the first three rinses should

be collected.[6]

Disposal: Once properly rinsed, the container can be disposed of in accordance with

institutional and local guidelines, which may include recycling or regular trash disposal.[7]

4. Professional Disposal:

Arrange for the collection of the hazardous waste by a licensed and approved waste disposal

company.[4][8][9] Do not attempt to dispose of this chemical via standard trash or sewer

systems.[6]

Chemical and Physical Properties
A summary of the key quantitative data for 2-Nitro-4-(trifluoromethyl)benzaldehyde is

provided below for easy reference.

Property Value

CAS Number 109466-87-7

Molecular Formula C₈H₄F₃NO₃

Molecular Weight 219.12 g/mol

Melting Point 41-45 °C

Form Solid

Storage Class 11 (Combustible Solids)

Source: Sigma-Aldrich[1]
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Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of 2-Nitro-
4-(trifluoromethyl)benzaldehyde.
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Disposal Workflow for 2-Nitro-4-(trifluoromethyl)benzaldehyde

Preparation

Spill Response Disposal Path

Start: Handling 2-Nitro-4-(trifluoromethyl)benzaldehyde

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Spill Occurs?

Clean up with inert absorbent material

Yes

Place unused chemical in a labeled hazardous waste container

No

Collect residue in a labeled, sealed container

Arrange for pickup by a licensed waste disposal service

Empty Container?

Triple rinse with appropriate solvent

Yes

No

Collect first rinseate as hazardous waste Dispose of rinsed container per institutional guidelines
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Caption: Decision-making workflow for the safe disposal of 2-Nitro-4-
(trifluoromethyl)benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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